Cas no 56078-08-1 (methyl (2S)-2-(pyridin-3-yl)pyrrolidine-1-carboxylate)

• Product name: methyl (2S)-2-(pyridin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 56078-08-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.24106
• CID: 1601783
• PubChem ID: 191399

methyl (2S)-2-(pyridin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-(pyridin-3-yl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(3-pyridinyl)-, methyl ester, (S)-
• 3IN5Z568C7
• SCHEMBL12650377
• Q27257269
• N'-Carbomethoxynornicotine
• DTXSID80971461
• UNII-3IN5Z568C7
• Methyl 2-(pyridin-3-yl)pyrrolidine-1-carboxylate
• 56078-08-1

• Inchi： InChI=1S/C11H14N2O2/c1-15-11(14)13-7-3-5-10(13)9-4-2-6-12-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1
• InChI Key： ZCJLANDAQSVFBI-JTQLQIEISA-N
• SMILES： COC(=O)N1CCCC1C2=CN=CC=C2

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43